1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid
Overview
Description
1-(1-Hydroxycyclobutyl)cyclopropane-1-carboxylic acid (HCCP) is a cyclic organic compound that has been studied for its potential applications in various scientific fields. HCCP is a cyclic acid that has been used in a variety of synthetic and medicinal applications. It is a versatile compound that has been used in the synthesis of various organic compounds, as well as in the study of enzyme catalysis and drug metabolism. HCCP is a useful compound for its ability to form stable cyclic structures and its relative tolerance to oxidation.
Scientific Research Applications
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has been studied for its potential applications in various scientific fields. It has been used in the study of enzyme catalysis and drug metabolism. 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has also been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. Additionally, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has been studied for its potential use in the development of new materials, such as polymers and nanomaterials.
Mechanism of Action
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid is a cyclic acid that has been studied for its ability to form stable cyclic structures and its relative tolerance to oxidation. The cyclic structure of 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid allows it to form stable cyclic structures, which are important for its use in enzyme catalysis and drug metabolism. The relative tolerance to oxidation of 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid makes it a suitable compound for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biochemical and Physiological Effects
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has been studied for its biochemical and physiological effects. Studies have shown that 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid is a non-toxic compound, and that it can be used in the synthesis of various organic compounds. 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has also been studied for its potential use in the development of new materials, such as polymers and nanomaterials. Additionally, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has been studied for its potential use in the development of new drugs and therapeutic agents.
Advantages and Limitations for Lab Experiments
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively simple and efficient compound to synthesize, and it is relatively non-toxic and stable. Additionally, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid is relatively tolerant to oxidation, making it suitable for use in the synthesis of various organic compounds. However, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has some limitations for use in laboratory experiments. It is not very soluble in water, and it is not very stable in the presence of strong acids and bases.
Future Directions
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid has potential applications in various scientific fields, and there are several future directions for research. 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid could be studied for its potential use in the development of new materials, such as polymers and nanomaterials. Additionally, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid could be studied for its potential use in the development of new drugs and therapeutic agents. Additionally, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid could be studied for its potential use in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and polymers. Finally, 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid could be studied for its potential use in the study of enzyme catalysis and drug metabolism.
Synthesis Methods
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid can be synthesized via several methods, including the reaction of cyclopropanecarboxylic acid with 1-hydroxycyclobutyl bromide or by the reaction of cyclopropanecarboxylic acid with 1-hydroxycyclobutyl chloride. The reaction of 1-hydroxycyclobutyl bromide with cyclopropanecarboxylic acid is the most common method of synthesis, and is relatively simple and efficient. The reaction proceeds via a SN2 reaction, and the resulting product is 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane-1-carboxylic acid", "1,3-cyclobutanedione", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopropane-1-carboxylic acid is reacted with 1,3-cyclobutanedione in the presence of sodium borohydride to form 1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid.", "Step 2: The reaction mixture is then treated with hydrochloric acid to remove any excess sodium borohydride.", "Step 3: The resulting mixture is then neutralized with sodium hydroxide.", "Step 4: The product is extracted from the reaction mixture using ethanol and diethyl ether.", "Step 5: The organic layer is separated and washed with water.", "Step 6: The solvent is removed under reduced pressure to obtain the target compound as a white solid." ] } | |
CAS RN |
2169325-17-9 |
Product Name |
1-(1-hydroxycyclobutyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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